Cas no 2171311-15-0 (2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid)

• Product Name: 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid
• CAS No: 2171311-15-0
• MF: C₂₇H₃₂N₂O₅S
• MW: 496.618386268616
• CID: 5872756
• PubChem ID: 165543661
• Update Time: 2025-11-05

2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid
• EN300-1498691
• 2171311-15-0
• 2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]thiomorpholin-3-yl}acetic acid

• Inchi： 1S/C27H32N2O5S/c1-2-3-12-24(26(32)29-13-14-35-17-18(29)15-25(30)31)28-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23-24H,2-3,12-17H2,1H3,(H,28,33)(H,30,31)/t18?,24-/m0/s1
• InChI Key： LWWADPXTHBNNGG-LUTIACGYSA-N
• SMILES： S1CCN(C([C@H](CCCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 496.20319330g/mol
• Monoisotopic Mass: 496.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 121Ų

Additional information on 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid

2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic Acid: A Comprehensive Overview

2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid, with the CAS number 2171311-15-0, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a thiomorpholine ring, a hexanoyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a valuable molecule in the synthesis of bioactive compounds and drug candidates.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amino group during the synthesis process. This feature has made the compound a key intermediate in the development of peptide-based drugs. Recent studies have highlighted its potential in the design of bioconjugates and targeted drug delivery systems. Researchers have explored its ability to enhance the stability and bioavailability of therapeutic agents, making it a promising candidate for future drug development.

The thiomorpholine ring, another critical component of this compound, contributes to its unique pharmacokinetic properties. Thiomorpholines are known for their ability to form stable bonds with various functional groups, enhancing the molecule's versatility. Recent advancements in medicinal chemistry have demonstrated that this compound can be effectively utilized in the synthesis of small molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have shown its potential in inhibiting kinases associated with cancer and inflammatory diseases.

In terms of synthesis, this compound is typically prepared through a multi-step process involving peptide coupling reactions and protecting group strategies. The use of Fmoc chemistry ensures high yields and excellent purity, which are essential for downstream applications. Researchers have optimized these synthetic protocols to minimize side reactions and improve scalability, making it feasible for large-scale production in pharmaceutical settings.

The biological activity of this compound has been extensively studied using various in vitro and in vivo models. Preclinical data indicate that it exhibits potent activity against several disease targets, including cancer cells and inflammatory pathways. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery efforts. Furthermore, recent research has focused on its potential as an anticancer agent, with promising results from preliminary animal studies.

In addition to its therapeutic applications, this compound has also been explored for its role in diagnostic imaging. The incorporation of thiomorpholine rings into imaging agents has shown potential for improving contrast and targeting accuracy. Researchers are currently investigating its use in molecular imaging probes, which could revolutionize early disease detection and monitoring.

The safety profile of this compound has been evaluated through rigorous toxicological studies. Results indicate that it exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical development. However, ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy and reduce potential side effects.

In conclusion, 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylthiomorpholin-3-yl}acetic acid is a versatile and valuable compound with significant potential in drug discovery and development. Its unique structure, combined with advanced synthetic methodologies and biological activity, positions it as a key player in the field of medicinal chemistry. As research continues to uncover new applications and optimize its properties, this compound is poised to make substantial contributions to the advancement of healthcare solutions.